Cas no 1256255-94-3 (6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine)
6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine is a heterocyclic compound featuring a benzoxazine core substituted with bromine and fluorine at the 6- and 8-positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo and fluoro substituents enhance its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The benzoxazine scaffold contributes to its stability and potential bioactivity, particularly in CNS-targeted drug discovery. Its high purity and well-defined synthetic pathway ensure reproducibility in research applications. This compound is particularly suited for medicinal chemistry efforts requiring selective functionalization of aromatic systems.
1256255-94-3 structure
Product Name:6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine
CAS No:1256255-94-3
MF:C8H7BrFNO
MW:232.049684762955
MDL:MFCD20441897
CID:1025030
PubChem ID:54758737
Update Time:2025-05-28
6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine
- 6-Bromo-8-fluoro-3,4-dihydro-2H-1,4-benzoxazine
- 1256255-94-3
- AKOS015888597
- MFCD20441897
- AS-43390
- A890148
- A1-23776
- SCHEMBL13035938
- DB-169886
- EN300-3034647
- 2H-1,4-Benzoxazine, 6-bromo-8-fluoro-3,4-dihydro-
- CS-0209191
- DTXSID20716494
- 6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine
-
- MDL： MFCD20441897
- Inchi： 1S/C8H7BrFNO/c9-5-3-6(10)8-7(4-5)11-1-2-12-8/h3-4,11H,1-2H2
- InChI Key： HPXAPSFLFJWDJH-UHFFFAOYSA-N
- SMILES： BrC1C=C(C2=C(C=1)NCCO2)F
Computed Properties
- Exact Mass: 230.97000
- Monoisotopic Mass: 230.96950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- PSA: 21.26000
- LogP: 2.53050
6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 211484-250mg |
6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine |
1256255-94-3 | 95% | 250mg |
￡250.00 | 2022-03-01 | |
| Fluorochem | 211484-1g |
6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine |
1256255-94-3 | 95% | 1g |
￡563.00 | 2022-03-01 | |
| TRC | B681520-10mg |
6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[B][1,4]oxazine |
1256255-94-3 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B681520-50mg |
6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[B][1,4]oxazine |
1256255-94-3 | 50mg |
$ 135.00 | 2022-06-06 | ||
| TRC | B681520-100mg |
6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[B][1,4]oxazine |
1256255-94-3 | 100mg |
$ 210.00 | 2022-06-06 | ||
| Alichem | A019094355-1g |
6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine |
1256255-94-3 | 95% | 1g |
$699.00 | 2023-09-03 | |
| abcr | AB311239-250 mg |
6-Bromo-8-fluoro-3,4-dihydro-2H-1,4-benzoxazine; 96% |
1256255-94-3 | 250MG |
€333.00 | 2022-03-25 | ||
| abcr | AB311239-1 g |
6-Bromo-8-fluoro-3,4-dihydro-2H-1,4-benzoxazine; 96% |
1256255-94-3 | 1g |
€710.50 | 2022-03-25 | ||
| Chemenu | CM133640-1g |
6-bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine |
1256255-94-3 | 95% | 1g |
$*** | 2023-04-03 | |
| Matrix Scientific | 212708-1g |
6-Bromo-8-fluoro-3,4-dihydro-2H-1,4-benzoxazine, 95% |
1256255-94-3 | 95% | 1g |
$578.00 | 2023-09-11 |
6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
1256255-94-3 (6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine) Related Products
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